Cas no 1257293-70-1 (4-(azetidin-3-yl)piperazin-2-one)

• Product Name: 4-(azetidin-3-yl)piperazin-2-one
• CAS No: 1257293-70-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 2106482
• PubChem ID: 59606145
• Update Time: 2025-10-12

4-(azetidin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-azetidinyl)-2-Piperazinone
• 4-Azetidin-3-ylpiperazin-2-one
• APQXTYBDGHVRLL-UHFFFAOYSA-N
• 4-(azetidin-3-yl)piperazin-2-one
• 2-Piperazinone,4-(3-azetidinyl)-

• Inchi： 1S/C7H13N3O/c11-7-5-10(2-1-9-7)6-3-8-4-6/h6,8H,1-5H2,(H,9,11)
• InChI Key： APQXTYBDGHVRLL-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(azetidin-3-yl)piperazin-2-one

Comprehensive Overview of 4-(azetidin-3-yl)piperazin-2-one (CAS No. 1257293-70-1): Properties, Applications, and Research Insights

The compound 4-(azetidin-3-yl)piperazin-2-one (CAS No. 1257293-70-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This azetidine-piperazine hybrid is characterized by a fused ring system, combining the azetidine (a four-membered nitrogen-containing ring) and piperazin-2-one (a six-membered lactam) moieties. Its molecular formula, C₇H₁₃N₃O, and molecular weight of 155.20 g/mol make it a versatile intermediate in drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for nitrogen-rich heterocycles, and 4-(azetidin-3-yl)piperazin-2-one fits this category perfectly. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and GPCR-targeted therapies, aligning with the current focus on precision medicine. The compound's hydrogen-bonding capacity and rigid-rotor properties also make it a candidate for fragment-based drug design, a hot topic in AI-driven drug development.

From a synthetic perspective, 1257293-70-1 is often explored via multicomponent reactions or ring-closing metathesis, methodologies frequently searched in academic databases. Its stereochemical complexity poses challenges that resonate with organic chemists investigating conformational control strategies. Notably, the azetidine ring strain contributes to its reactivity, a property leveraged in click chemistry applications—another trending area in material science.

In pharmacological contexts, derivatives of 4-(azetidin-3-yl)piperazin-2-one have shown promise in neuropharmacology, particularly regarding sigma receptor modulation. This aligns with increasing public interest in neurodegenerative disease research and CNS drug delivery—topics frequently queried in healthcare forums. The compound's logP value (predicted ~0.5) suggests favorable blood-brain barrier permeability, making it relevant to discussions about drug bioavailability optimization.

Analytical characterization of CAS 1257293-70-1 typically involves LC-MS hyphenation and 2D NMR techniques, reflecting the instrumentation trends in modern laboratories. Its thermal stability (decomposition >200°C) and solubility profile (soluble in DMSO, moderately in water) are frequently documented parameters for researchers screening HTS-compatible compounds. These properties contribute to its inclusion in commercial screening libraries offered by major chemical suppliers.

Environmental and regulatory aspects of 4-(azetidin-3-yl)piperazin-2-one are equally important. While not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing study, addressing the pharmaceutical industry's emphasis on green chemistry principles. This connects with broader societal concerns about sustainable drug manufacturing, a frequently searched topic in environmental science circles.

The commercial availability of 1257293-70-1 through specialty chemical providers has expanded in recent years, with pricing data showing variation based on enantiomeric purity (>98% purity typically quoted at $200–500/g). This positions the compound within discussions about cost-effective synthetic routes—a pain point for many medicinal chemistry teams. Patent literature reveals its incorporation in proteolysis-targeting chimera (PROTAC) designs, connecting it to the booming field of targeted protein degradation therapeutics.

Future research directions for 4-(azetidin-3-yl)piperazin-2-one may explore its metal-chelating capabilities for diagnostic imaging applications or its potential in covalent inhibitor design through selective C-H functionalization. These avenues correspond with the rising interest in theranostic agents and catalytic pharmacology, as evidenced by search volume spikes in scientific literature databases.